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Compound of Interest

Compound Name: SB251023

Cat. No.: B15618209

For Researchers, Scientists, and Drug Development Professionals

Abstract

SB251023 is a synthetic organic compound identified as a potent and selective agonist for the
B3-adrenoceptor. This guide provides a comprehensive overview of its pharmacological
properties, including its binding affinity, functional potency, and the signaling pathways it
modulates. The information is compiled from publicly available pharmacological data. This
document is intended to serve as a technical resource for professionals in the fields of
pharmacology and drug development.

Core Pharmacological Profile

SB251023 is recognized as a selective agonist for the 33-adrenoceptor, a member of the G
protein-coupled receptor (GPCR) family. Its primary mechanism of action involves the
stimulation of this receptor, leading to the activation of downstream signaling cascades.

Quantitative Pharmacological Data

The following table summarizes the key quantitative data for SB251023's activity at the [33-
adrenoceptor. For comparative purposes, data for other common [3-adrenoceptor agonists are
also included where available.
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Potency
Compound Target Assay Type Reference
(PEC50)
Mouse (33- )
SB251023 Functional Assay 7.14 [1]
adrenoceptor
BRL 37344 [33-adrenoceptor Functional Assay 6.4-7.0 [1]
L 755507 33-adrenoceptor Functional Assay  10.1 [1]
CL316243 [33-adrenoceptor Functional Assay 5.2 [1]
Isoprenaline [B-adrenoceptors Functional Assay -

Noradrenaline

B-adrenoceptors

Functional Assay

Note: pEC50 is the negative logarithm of the molar concentration of an agonist that produces
50% of the maximal possible effect.

Signaling Pathways

Activation of the 33-adrenoceptor by SB251023 is expected to primarily initiate the canonical
Gs protein-coupled signaling pathway. However, 33-adrenoceptor signaling can be complex
and may involve other pathways.

Gs-cAMP Signaling Pathway

The principal signaling mechanism for f3-adrenoceptors involves coupling to the stimulatory G
protein (Gs). Upon agonist binding, Gs activates adenylyl cyclase, which in turn catalyzes the
conversion of ATP to cyclic AMP (cCAMP). Elevated intracellular cAMP levels then lead to the
activation of Protein Kinase A (PKA), which phosphorylates various downstream targets,
mediating the cellular response.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15618209#sb251023-pharmacological-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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